Cas no 95864-18-9 (β-Py-C10-HPE)

β-Py-C10-HPE structure
β-Py-C10-HPE structure
Product Name:β-Py-C10-HPE
CAS No:95864-18-9
MF:C47H70NO8P
MW:808.034375667572
CID:4763768
Update Time:2025-11-02

β-Py-C10-HPE Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenedecanoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
    • β-Py-C10-HPE
    • Inchi: 1S/C47H70NO8P/c1-2-3-4-5-6-7-8-9-10-11-14-17-20-26-44(49)53-36-42(37-55-57(51,52)54-35-34-48)56-45(50)27-21-18-15-12-13-16-19-23-38-28-29-41-31-30-39-24-22-25-40-32-33-43(38)47(41)46(39)40/h22,24-25,28-33,42H,2-21,23,26-27,34-37,48H2,1H3,(H,51,52)/t42-/m1/s1
    • InChI Key: VNCJKTGDSJGFSV-HUESYALOSA-N
    • SMILES: C1(CCCCCCCCCC(O[C@@H](COP(OCCN)(O)=O)COC(=O)CCCCCCCCCCCCCCC)=O)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 855.3±75.0 °C(Predicted)
  • pka: 1.17±0.50(Predicted)

β-Py-C10-HPE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
810196P-1MG
β-Py-C10-HPE
95864-18-9 1-Hexadecanoyl-2-(1-pyrenedecanoyl)-
1MG
2843.29 2021-05-14
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
810196P-5MG
β-Py-C10-HPE
95864-18-9 1-Hexadecanoyl-2-(1-pyrenedecanoyl)-
5MG
8460.48 2021-05-14

Additional information on β-Py-C10-HPE

Recent Advances in the Study of β-Py-C10-HPE (CAS: 95864-18-9) in Chemical Biology and Pharmaceutical Research

The compound β-Py-C10-HPE (CAS: 95864-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development. The information presented herein is derived from recent peer-reviewed publications, conference proceedings, and industry reports, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of β-Py-C10-HPE as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. Its chemical structure, characterized by a pyridine core and a hydrophobic side chain, enables it to interact with specific biological targets, such as enzymes and receptors, with high affinity and selectivity. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking, to elucidate the binding modes of β-Py-C10-HPE with its target proteins, providing valuable insights for rational drug design.

One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. In vitro and in vivo studies have demonstrated that β-Py-C10-HPE can inhibit the activity of certain kinases, leading to the suppression of tumor growth in various cancer models. Additionally, its antimicrobial properties have been explored, with promising results against drug-resistant bacterial strains. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

The synthesis of β-Py-C10-HPE has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound in high yields. Advances in catalytic methods and green chemistry have contributed to reducing the environmental impact of its production, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. Furthermore, the development of derivatives and analogs of β-Py-C10-HPE has expanded the scope of its applications, enabling researchers to fine-tune its pharmacological properties.

In conclusion, β-Py-C10-HPE (CAS: 95864-18-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Future research should focus on advancing its clinical translation, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies. This brief serves as a comprehensive overview of the current state of knowledge on β-Py-C10-HPE, providing a foundation for ongoing and future studies in this exciting area of research.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD